Cas no 312619-28-6 (Iron(3+) diphosphate)

Iron(3+) diphosphate structure
Iron(3+) diphosphate structure
Product Name:Iron(3+) diphosphate
CAS No:312619-28-6
MF:Fe4O21P6
MW:745.209971427917
CID:300783
Update Time:2026-05-14

Iron(3+) diphosphate Chemical and Physical Properties

Names and Identifiers

    • Diphosphoric acid,iron(3+) salt (3:4), dihydrate (9CI)
    • FERRIC PYROPHOSPHATE
    • FERRIC PYROPHOSPHATE,SOLUBLE
    • Iron(3+) diphosphate
    • Inchi: InChI=1S/4Fe.3H4O7P2/c;;;;3*1-8(2,3)7-9(4,5)6/h;;;;3*(H2,1,2,3)(H2,4,5,6)/q4*+3;;;/p-12
    • InChI Key: CADNYOZXMIKYPR-UHFFFAOYSA-B
    • SMILES: [Fe+3].[Fe+3].[Fe+3].[Fe+3].O=P(OP([O-])(=O)[O-])([O-])[O-].O=P(OP([O-])(=O)[O-])([O-])[O-].O=P(OP([O-])(=O)[O-])([O-])[O-]

Computed Properties

  • Exact Mass: 755.50466
  • Monoisotopic Mass: 745.476
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 7
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 407A^2

Experimental Properties

  • Color/Form: soluble crystals
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 438.33

Iron(3+) diphosphate Security Information

  • WGK Germany:3
  • Storage Condition:Store in cold storage.
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